Cas no 2228947-23-5 (tert-butyl N-1-(aminooxy)-2,2,4,4-tetramethylpentan-3-ylcarbamate)

• Product Name: tert-butyl N-1-(aminooxy)-2,2,4,4-tetramethylpentan-3-ylcarbamate
• CAS No: 2228947-23-5
• MF: C₁₄H₃₀N₂O₃
• MW: 274.399604320526
• CID: 6301994
• PubChem ID: 165623123
• Update Time: 2025-08-04

tert-butyl N-1-(aminooxy)-2,2,4,4-tetramethylpentan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(aminooxy)-2,2,4,4-tetramethylpentan-3-ylcarbamate
• tert-butyl N-[1-(aminooxy)-2,2,4,4-tetramethylpentan-3-yl]carbamate
• EN300-1875644
• 2228947-23-5

• Inchi： 1S/C14H30N2O3/c1-12(2,3)10(14(7,8)9-18-15)16-11(17)19-13(4,5)6/h10H,9,15H2,1-8H3,(H,16,17)
• InChI Key： ALPMFZIOYCQSQT-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C(C(C)(C)C)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 274.22564282g/mol
• Monoisotopic Mass: 274.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-1-(aminooxy)-2,2,4,4-tetramethylpentan-3-ylcarbamate

tert-butyl N-1-(aminooxy)-2,2,4,4-tetramethylpentan-3-ylcarbamate: A Comprehensive Overview

CAS No. 2228947-23-5, commonly referred to as tert-butyl N-1-(aminooxy)-2,2,4,4-tetramethylpentan-3-ylcarbamate, is a compound of significant interest in the field of organic chemistry and materials science. This compound is notable for its unique structural properties and potential applications in various industries. Recent advancements in synthetic methodologies have enabled researchers to explore its synthesis and characterization in greater depth.

The molecular structure of tert-butyl N-1-(aminooxy)-2,2,4,4-tetramethylpentan-3-ylcarbamate is characterized by a complex arrangement of functional groups. The presence of the tert-butyl group contributes to its stability and solubility properties. The aminooxy group introduces hydrophilic characteristics, which are crucial for its interactions in biological systems. Furthermore, the tetramethyl substitution pattern on the pentane backbone enhances its steric bulk, which plays a pivotal role in determining its reactivity and selectivity in chemical reactions.

Recent studies have highlighted the potential of this compound as a versatile building block in organic synthesis. Its ability to undergo various transformations under mild conditions has made it an attractive candidate for constructing bioactive molecules. For instance, researchers have demonstrated its utility in the synthesis of peptide analogs and other bioactive compounds through amide bond formation.

In terms of applications, tert-butyl N-1-(aminooxy)-2,2,4,4-tetramethylpentan-3-ylcarbamate has shown promise in the field of drug delivery systems. Its unique combination of hydrophilic and hydrophobic domains makes it suitable for encapsulating therapeutic agents. Additionally, its biocompatibility has been validated in preliminary in vitro studies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the tert-butyl carbamate intermediate and subsequent functionalization with the aminooxy group. Recent optimizations have focused on improving yield and purity through the use of advanced catalysts and reaction media.

From an environmental standpoint, the development of sustainable synthesis routes for CAS No. 2228947-23-5 is a priority. Researchers are exploring green chemistry approaches that minimize waste generation and reduce energy consumption during production.

In conclusion, tert-butyl N-1-(aminooxy)-2,2,4,4-tetramethylpentan-3-ylcarbamate represents a valuable addition to the arsenal of compounds used in modern organic chemistry. Its diverse applications and potential for further development underscore its importance as a research topic. As advancements continue to emerge from both academic and industrial sectors, this compound is expected to play an increasingly significant role in various technological domains.